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Compound of Interest

Compound Name: Hydrazine acetate

Cat. No.: B1329945

For Immediate Release

This document provides a comprehensive overview of the safety precautions and handling
guidelines for hydrazine acetate, a compound requiring meticulous management in research
and development environments. This guide is intended for researchers, scientists, and drug
development professionals to ensure the safe and compliant use of this substance.

Executive Summary

Hydrazine acetate is a highly toxic and carcinogenic compound that presents significant health
risks upon exposure through inhalation, ingestion, or skin contact. It is also recognized as a
skin sensitizer and is very toxic to aquatic life. Strict adherence to safety protocols, including
the use of appropriate personal protective equipment (PPE) and engineering controls, is
imperative to mitigate these risks. This guide outlines the hazardous properties of hydrazine
acetate, provides detailed handling and emergency procedures, and offers a framework for its
safe use in a laboratory setting.

Hazard Identification and Classification

Hydrazine acetate is classified as a hazardous substance with the following primary concerns.

[1][2]

o Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled (Category 3).[1][2][3]
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o Skin Sensitization: May cause an allergic skin reaction (Category 1).[2][3]

o Carcinogenicity: May cause cancer (Category 1B).[1][2][3] It is considered a suspected

human carcinogen.[1][4]

» Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2][3][4]

GHS Hazard Pictograms:

e Skull and Crossbones
o Health Hazard

e Environment

Signal Word: Danger

Physical and Chemical Properties

A summary of the key physical and chemical properties of hydrazine acetate is provided in the

table below.
Property Value Reference
Molecular Formula C2HsN20:2 [4]
Molecular Weight 92.097 g/mol [4]
Appearance White to light yellow crystalline (5176]
powder

Melting Point 100-102 °C [6]

Boiling Point 117.1 °C at 760 mmHg [4]
Solubility Soluble in water. [7]

Toxicological Information

Hydrazine acetate is acutely toxic through oral, dermal, and inhalation routes of exposure.

While specific LD50 and LC50 data for hydrazine acetate are not readily available, the acute
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toxicity estimate (ATE) values highlight its significant toxicity.

Acute Toxicity Estimate

Route of Exposure Reference
(ATE)

Oral 50 - 300 mg/kg [1]

Dermal 200 - 1000 mg/kg [1]

Inhalation (Mist) 0.5-1mg/L [1]

Mechanism of Toxicity

The toxicity of hydrazine and its derivatives is linked to their ability to disrupt the balance of
neurotransmitters and generate reactive species. Hydrazine's neurotoxicity stems from its
interference with the equilibrium between gamma-aminobutyric acid (GABA), the primary
inhibitory neurotransmitter, and glutamate, the primary excitatory neurotransmitter.[8] It
achieves this by inhibiting pyridoxine (vitamin B6) and its active form, pyridoxal 5' phosphate
(P5P), which is a crucial cofactor for the synthesis of GABA.[8] This reduction in GABA levels
can lead to neurological effects such as seizures.[8] Furthermore, the biotransformation of
hydrazines can lead to the formation of free radical species, which can bind to cellular
macromolecules, cause oxidative stress, and lead to cellular dysfunction and DNA damage.[9]
[10]
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Simplified Mechanism of Hydrazine Acetate Toxicity.

Occupational Exposure Limits
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Currently, there are no specific occupational exposure limits (OELS) established for hydrazine
acetate.[2][4][11] Therefore, it is prudent to adhere to the OELs for hydrazine as a conservative

measure.
Organization Limit and Type Value Reference
OSHA PEL (8-hour TWA) 1 ppm [12][13]
NIOSH REL (2-hour Ceiling) 0.03 ppm [71[12]
ACGIH TLV (8-hour TWA) 0.01 ppm [12][14]

Experimental Protocols: Safe Handling Procedures

Due to its classification as a carcinogen and highly toxic substance, all work with hydrazine
acetate must be conducted in a designated area within a properly functioning chemical fume
hood.[6][15]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling hydrazine acetate:[6]

Hand Protection: Double gloving with nitrile or other chemical-protective gloves is required.
[16][17]

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn if
there is a risk of splashing.[6]

o Skin and Body Protection: A flame-resistant lab coat must be worn.[6] Ensure clothing covers
the legs and wear closed-toe shoes.[16]

o Respiratory Protection: All handling of hydrazine acetate powder must be performed in a
chemical fume hood.[6] If engineering controls are not sufficient, a NIOSH-approved
respirator may be necessary.[4]

Weighing and Dispensing Protocol
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Weighing of toxic powders can lead to airborne particles, posing a significant inhalation hazard.

The following protocol must be followed:

Preparation: Designate a specific area within the chemical fume hood for weighing. Cover
the work surface with disposable bench paper.[15][16]

Taring: Place a labeled, sealable container on the balance inside the fume hood and tare it.

Dispensing: Carefully transfer the hydrazine acetate powder into the pre-tared container
within the fume hood. Use a disposable spatula.[16] Keep the stock container closed as
much as possible.[18]

Sealing and Re-weighing: Securely close the container with the dispensed powder. If
necessary, this sealed container can be moved to a balance outside the hood for a more
accurate reading.

Adjustments: If the weight needs to be adjusted, return the sealed container to the fume
hood before opening it to add or remove material.[15]

Cleanup: Dispose of the bench paper and any disposable tools as hazardous waste.
Decontaminate the weighing area by wiping surfaces with a towel wetted with a solvent in
which hydrazine acetate is soluble. Do not use a dry brush, as this can generate dust.[16]
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Workflow for Weighing Hydrazine Acetate Powder.
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Storage and Transport

o Storage: Store hydrazine acetate in a tightly closed, clearly labeled container in a cool, dry,
and well-ventilated area.[4] It should be stored away from incompatible substances such as
strong oxidizing agents.[19] Long-term storage at -20°C is recommended.[19] The storage
area for carcinogens must be labeled with a "carcinogen" sign.[20]

o Transport: When transporting hydrazine acetate between laboratories, use a secondary,
unbreakable container.[21]

Emergency Procedures
First-Aid Measures

Immediate medical attention is required for any exposure to hydrazine acetate.

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Do not use mouth-to-mouth resuscitation. Seek immediate medical
attention.[4]

o Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water
for at least 15 minutes. Seek immediate medical attention.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[4]

Accidental Release Measures

o Small Spills: For small spills of solid material, carefully sweep or vacuum up the material and
place it into a suitable, labeled, and closed container for disposal.[4] Avoid generating dust.
[4] Ensure adequate ventilation.

o Large Spills: Evacuate the area immediately. Do not attempt to clean up a large spill yourself.
[6] Contact your institution's emergency response team (e.g., Environmental Health &
Safety).[6] Prevent the spill from entering drains or waterways.[5]
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Logical Flow for Hydrazine Acetate Spill Response.

Fire-Fighting Measures

¢ Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]
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o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[4]

» Protective Equipment: Firefighters must wear self-contained breathing apparatus and full
protective gear.[4]

Disposal Considerations

Hydrazine acetate and any materials contaminated with it must be disposed of as hazardous
waste.[20] Consult with your institution's Environmental Health & Safety department and follow
all federal, state, and local regulations for hazardous waste disposal.[19] Do not dispose of
down the drain or in general waste.[20]

Conclusion

Hydrazine acetate is a valuable reagent in research and development but poses severe health
and environmental risks. A thorough understanding of its hazards and the implementation of
stringent safety protocols are essential for its safe use. This guide provides a foundation for
establishing safe work practices, but it is crucial for all personnel to receive specific training on
the procedures relevant to their work and to have access to and be familiar with the Safety
Data Sheet for hydrazine acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. chemicalbook.com [chemicalbook.com]

. Hydrazine acetate MSDS CasNo0.7335-65-1 [lookchem.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

°
» ol EEN w N =

. ehs.ucsb.edu [ehs.ucsb.edu]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://pim-resources.coleparmer.com/sds/85383.pdf
https://pim-resources.coleparmer.com/sds/85383.pdf
https://www.benchchem.com/product/b1329945?utm_src=pdf-body
https://www.chem.tamu.edu/rgroup/wooley/safety/15.pdf
https://www.safety.duke.edu/sites/default/files/working_safely_with_toxic_powders.pdf
https://www.chem.tamu.edu/rgroup/wooley/safety/15.pdf
https://www.benchchem.com/product/b1329945?utm_src=pdf-body
https://www.benchchem.com/product/b1329945?utm_src=pdf-body
https://www.benchchem.com/product/b1329945?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC411750050&productDescription=HYDRAZINE+ACETATE%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/hydrazine-acetate.pdf
https://www.lookchem.com/msds/9947/7335-65-1_Hydrazine%20acetate.html
https://pim-resources.coleparmer.com/sds/85383.pdf
https://assets.publishing.service.gov.uk/media/67cec269df94702964916068/UKHSA_Incident_Management_Hydrazine.pdf
https://www.ehs.ucsb.edu/sites/default/files/docs/chp/sop/SOP2021Hydrazine.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

7. Hydrazine - IDLH | NIOSH | CDC [cdc.gov]
8. Hydrazine Toxicology - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]
9. BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF

TOXICITY - PMC [pmc.ncbi.nlm.nih.gov]

e 10.
e 11.

researchgate.net [researchgate.net]

XiXisys | GHS 11 (Rev.11) SDS Word %k CAS: 13255-48-6 Name: Hydrazine

AcetateHydrazine acetate [xixisys.com]

e 12.
e 13.
e 14.
e 15.
e 16.
e 17.
e 18.
e 19.
e 20.
o 21.

nj.gov [nj.gov]

osha.gov [osha.gov]

HYDRAZINE - ACGIH [acgih.org]

SOP: Carcinogens | PennEHRS [ehrs.upenn.edu]
ehs.weill.cornell.edu [ehs.weill.cornell.edu]
hse.kaust.edu.sa [hse.kaust.edu.sa]
ehs.wisc.edu [ehs.wisc.edu]

safety.duke.edu [safety.duke.edu]
chem.tamu.edu [chem.tamu.edu]

ehs.weill.cornell.edu [ehs.weill.cornell.edu]

 To cite this document: BenchChem. [Navigating the Risks: A Technical Guide to the Safe
Handling of Hydrazine Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329945#safety-precautions-and-handling-
guidelines-for-hydrazine-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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